Cas no 1704141-12-7 (3-(thiolan-3-yl)prop-2-enoic acid)
1704141-12-7 structure
Product Name:3-(thiolan-3-yl)prop-2-enoic acid
CAS No:1704141-12-7
MF:C7H10O2S
MW:158.218101024628
CID:6426362
PubChem ID:107132526
Update Time:2024-01-12
3-(thiolan-3-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(thiolan-3-yl)prop-2-enoic acid
- 1704141-12-7
- EN300-1457075
- (2E)-3-(thiolan-3-yl)prop-2-enoic acid
- EN300-1840320
-
- Inchi： 1S/C7H10O2S/c8-7(9)2-1-6-3-4-10-5-6/h1-2,6H,3-5H2,(H,8,9)/b2-1+
- InChI Key： UJJPXTHCEFBKRC-OWOJBTEDSA-N
- SMILES： S1CCC(/C=C/C(=O)O)C1
Computed Properties
- Exact Mass: 158.04015073g/mol
- Monoisotopic Mass: 158.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 62.6Ų
3-(thiolan-3-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840320-5.0g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 5.0g |
$2152.0 | 2023-07-10 | ||
| Enamine | EN300-1840320-10.0g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 10.0g |
$3191.0 | 2023-07-10 | ||
| Enamine | EN300-1840320-0.05g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1840320-0.1g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1840320-0.25g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1840320-0.5g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1840320-1.0g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 1.0g |
$743.0 | 2023-07-10 | ||
| Enamine | EN300-1840320-2.5g |
3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1457075-0.05g |
(2E)-3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 0.05g |
$1709.0 | 2023-07-10 | ||
| Enamine | EN300-1457075-0.1g |
(2E)-3-(thiolan-3-yl)prop-2-enoic acid |
1704141-12-7 | 0.1g |
$1791.0 | 2023-07-10 |
3-(thiolan-3-yl)prop-2-enoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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